Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester

• CAS RN: 6768-20-3
• Molecular Formula: C14H15ClO4
• Molecular Weight: 282.72 g/mol
• IUPAC Name: diethyl 2-[(2-chlorophenyl)methylidene]propanedioate
• InChI: InChI=1S/C14H15ClO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-9H,3-4H2,1-2H3
• InChI Key: OJWGHOBMLQZGJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=CC=C1Cl)C(=O)OCC

Description

Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester is a useful research compound. Its molecular formula is C14H15ClO4 and its molecular weight is 282.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 97% chlorobenzaldehyde (51.5 g, 41.3 ml, 0.35 mole), diethyl malonate (57 g, 54 ml, 0.35 mole), acetic acid (1 ml) and piperdine (2 ml) in benzene (150 ml) was heated under reflux with azeotropic removal of water overnight. Benzene was removed by distillation, the residue was diluted with ethyl acetate (200 ml), washed with 10% hydrochloric acid, saturated potassium bicarbonate, brine and dried over anhydrous magnesium sulfate and concentrated in vacuo to yield 100 g of the title A compound as an oil.